Zinc stearate
Zinc stearate
Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic.
Brand Name:
Vulcanchem
CAS No.:
557-05-1
VCID:
VC0148108
InChI:
InChI=1S/C18H36O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);/q;+2
SMILES:
CCCCCCCCCCCCCCCCCC(=O)O.[Zn+2]
Molecular Formula:
C36H70O4Zn
Zn(C18H35O2)2
C36H70O4Zn
Zn(C18H35O2)2
C36H70O4Zn
Molecular Weight:
632.3 g/mol
Zinc stearate
CAS No.: 557-05-1
Reference Standards
VCID: VC0148108
Molecular Formula: C36H70O4Zn
Zn(C18H35O2)2
C36H70O4Zn
Molecular Weight: 632.3 g/mol
| CAS No. | 557-05-1 |
|---|---|
| Product Name | Zinc stearate |
| Molecular Formula | C36H70O4Zn Zn(C18H35O2)2 C36H70O4Zn |
| Molecular Weight | 632.3 g/mol |
| IUPAC Name | zinc;octadecanoic acid |
| Standard InChI | InChI=1S/C18H36O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);/q;+2 |
| Standard InChIKey | XOOUIPVCVHRTMJ-UHFFFAOYSA-L |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)O.[Zn+2] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Zn+2] |
| Colorform | White powder free from gritiness Fine, soft, bulky powde |
| Density | 1.1 (NIOSH, 2016) 1.095 g/cu cm 1.1 g/cm³ 1.10 |
| Flash Point | 530 °F (NIOSH, 2016) 530 °F Open Cup 277 °C o.c. 530°F (open cup) (oc) 530°F |
| Melting Point | 266 °F (NIOSH, 2016) 130 °C 266°F |
| Physical Description | Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic. DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals, WetSolid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid WHITE FINE SOFT POWDER. Soft, white powder with a slight, characteristic odor. |
| Description | Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic. |
| Solubility | Insoluble (NIOSH, 2016) Soluble in benzene; insoluble in water, alcohol and ether Soluble in acids and common solvents when hot Solubility in water: none Insoluble |
| Synonyms | aluminum monostearate aluminum tristearate ammonium stearate calcium stearate magnesium stearate octadecanoic acid sodium stearate stearic acid zinc stearate |
| Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mmHg (approx) |
| PubChem Compound | 22630278 |
| Last Modified | Nov 11 2021 |
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